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Compound of Interest

Compound Name: Ethylmorphine hydrochloride

Cat. No.: B3365623 Get Quote

The disposal of ethylmorphine hydrochloride, a regulated substance, requires strict

adherence to federal and institutional guidelines to ensure safety, environmental protection,

and regulatory compliance. Researchers, scientists, and drug development professionals must

handle the disposal of this compound with meticulous care due to its classification as a

controlled substance and potential hazardous waste.

Regulatory Framework
Ethylmorphine hydrochloride is classified as a Schedule II controlled substance by the U.S.

Drug Enforcement Administration (DEA).[1][2] This designation indicates a high potential for

abuse, which may lead to severe psychological or physical dependence.[1][2] Consequently, its

disposal is primarily governed by DEA regulations outlined in Title 21 Code of Federal

Regulations (CFR) Part 1317. Additionally, depending on the formulation and concentration, it

may be subject to regulations from the Environmental Protection Agency (EPA) and the

Occupational Safety and Health Administration (OSHA) concerning hazardous waste.

Step-by-Step Disposal Procedure
The primary and mandated method for disposing of unwanted, expired, or surplus

ethylmorphine hydrochloride from a laboratory is through a DEA-registered "reverse

distributor."

Step 1: Identify and Segregate the Waste
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Isolate the ethylmorphine hydrochloride designated for disposal from active chemical

inventories.

Ensure the container is clearly labeled with the chemical name and the words "Hazardous

Waste" or "Awaiting Disposal."

Store the segregated material in a secure location, adhering to the same storage

requirements as for active controlled substances (e.g., in a locked cabinet or safe).

Step 2: Contact a DEA-Registered Reverse Distributor

The DEA Registrant (typically the Principal Investigator in a lab setting) is responsible for

initiating the disposal process.[3]

Identify and establish an account with a reverse distributor authorized by the DEA to handle

and dispose of Schedule II controlled substances. Your institution's Environmental Health &

Safety (EHS) office can typically provide a list of approved vendors.

Step 3: Complete Required Documentation

For the transfer of a Schedule II substance like ethylmorphine hydrochloride, the DEA

Registrant must complete a DEA Form 222.

This form officially documents the transfer of the controlled substance from the registrant to

the reverse distributor.

Ensure all sections of the form are filled out accurately, including the name and quantity of

the substance.

Step 4: Package for Shipment

Package the ethylmorphine hydrochloride container securely for transport by the reverse

distributor.

Follow any specific packaging instructions provided by the reverse distributor to prevent

spills or breakage.

Step 5: Transfer and Record-Keeping

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3365623?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2181.pdf
https://www.benchchem.com/product/b3365623?utm_src=pdf-body
https://www.benchchem.com/product/b3365623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for the reverse distributor to pick up the waste material.

Both the DEA Registrant and the reverse distributor must sign and date the DEA Form 222

upon transfer.

The Registrant must retain a copy of the completed DEA Form 222 and any other shipping or

disposal records provided by the reverse distributor for a minimum of two years, though

some institutions may require a longer retention period (e.g., five years).[3][4] These records

must be readily available for inspection by the DEA.

Disposal of Empty Containers:

Empty containers that once held ethylmorphine hydrochloride must be managed to

prevent diversion or contamination.

Thoroughly triple-rinse the container with a suitable solvent (e.g., water).

The first rinseate must be collected and disposed of as hazardous waste through your

institution's EHS office.[5] Subsequent rinses may also require collection depending on

institutional policy.

After rinsing, deface the label on the container to render it unreadable before disposal in

regular laboratory glass or solid waste streams.

Data Presentation: Regulatory and Disposal
Information
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Parameter Guideline / Regulation

DEA Classification Schedule II Controlled Substance[1][2]

Primary Disposal Method
Transfer to a DEA-Registered Reverse

Distributor[3]

Required Transfer Form DEA Form 222[3][4]

Record Retention Period
Minimum of 2 years (institutional policies may

vary)[3]

Empty Container Rinse
First rinseate must be collected as hazardous

waste[5]

Potential EPA Waste Code

Discarded product may be considered

hazardous waste (e.g., D002 for corrosivity if in

an acidic/basic solution)[3]

Experimental Protocols Cited
This guidance is based on standard regulatory protocols rather than specific laboratory

experiments. The key protocols are those mandated by the DEA for the transfer and disposal of

Schedule II controlled substances, as outlined in 21 CFR Part 1317, and hazardous waste

guidelines from the EPA.
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Ethylmorphine Hydrochloride Disposal Workflow

Phase 1: In-Lab Management

Phase 2: Disposal Process

Phase 3: Final Documentation

Empty Container Disposal

1. Identify & Segregate
Unwanted Ethylmorphine HCl

2. Secure in Locked Storage
(DEA Compliant) Triple-Rinse Container

If container is empty

3. Label as 'Waste for Disposal'

4. Contact Institution's EHS Office

5. Engage DEA-Registered
Reverse Distributor

6. Complete DEA Form 222
for Schedule II Transfer

7. Package Waste Securely
per Vendor Instructions

8. Transfer Waste to
Reverse Distributor

9. Receive Executed Copy
of DEA Form 222

10. File All Disposal Records
(Retain for min. 2 years)

Disposal Complete

Collect First Rinseate
as Hazardous Waste

Deface Original Label

Dispose of Container

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of ethylmorphine hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3365623?utm_src=pdf-body-img
https://www.benchchem.com/product/b3365623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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